5-amino-1-ethyl-N-propyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-amino-1-ethyl-N-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C9H16N4O/c1-3-5-11-9(14)7-6-8(10)13(4-2)12-7/h6H,3-5,10H2,1-2H3,(H,11,14)
• InChI Key: BBXODSRKAZSFJA-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=NN(C(=C1)N)CC
• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol

Description

5-Amino-pyrazoles, such as 5-amino-1-ethyl-N-propyl-1H-pyrazole-3-carboxamide, are a class of organic compounds that have been used extensively in the synthesis of diverse heterocyclic or fused heterocyclic scaffolds. They are versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities.

Synthesis Analysis

5-Amino-pyrazoles can be synthesized through a variety of approaches, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions. A series of novel 1H-pyrazole-5-carboxamide compounds containing the phenyl thiazole moiety were designed and synthesized by a facile method.

Chemical Reactions Analysis

5-Amino-pyrazoles have been used as reagents in the synthesis of diverse heterocyclic or fused heterocyclic scaffolds. They have been used in the construction of diverse heterocyclic scaffolds, such as poly-substituted heterocyclic compounds and fused heterocyclic compounds.

Future Directions

5-Amino-pyrazoles, such as 5-amino-1-ethyl-N-propyl-1H-pyrazole-3-carboxamide, are promising functional reagents with diverse applications, especially in the field of pharmaceutics and medicinal chemistry. They could be considered as a precursor structure for further design of pesticides.